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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

1-Bromononane-d3. In the absence of extensive specific data for the deuterated compound,

this guide leverages the well-established safety profile of its non-deuterated analogue, 1-

Bromononane. The chemical properties and toxicological profiles of the two are expected to be

very similar.[1] This document is intended to equip researchers, scientists, and drug

development professionals with the critical information necessary for the safe handling,

storage, and disposal of this compound.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. The following table summarizes the key quantitative data for

1-Bromononane.
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Property Value Source(s)

Molecular Formula C9H19Br [2][3]

Molecular Weight 207.15 g/mol [4]

CAS Number 693-58-3

Appearance Clear, colorless liquid

Boiling Point 201 °C at 1013 hPa

221.569 °C at 760 mmHg

94.5-95 °C at 11 Torr

Melting Point -29 °C

Flash Point 90 °C (194 °F) - closed cup

Density 1.09 g/cm³ at 20 °C

1.089 g/cm³

1.084 g/mL at 25 °C

Vapor Pressure 0.158 mmHg at 25°C

Water Solubility Immiscible

Refractive Index n20/D 1.454

Section 2: Hazard Identification and Classification
1-Bromononane is classified as a combustible liquid and is very toxic to aquatic life with long-

lasting effects. The following table details its GHS hazard classifications.
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Hazard Class Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Hazardous to the aquatic

environment, short-term

(acute)

Category 1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term

(chronic)

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning

Hazard Pictogram:

alt text

Section 3: Experimental Protocols - First Aid
Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following protocols

are recommended.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult or

has stopped, administer artificial respiration and

provide oxygen if necessary. Seek immediate

medical attention.

Skin Contact

Remove all contaminated clothing and shoes.

Immediately flush the affected skin area with

plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to

occasionally lift the upper and lower eyelids.

Remove contact lenses if present and easy to

do so. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Section 4: Handling, Storage, and Personal
Protective Equipment (PPE)
Proper handling and storage procedures are essential to minimize the risk of exposure and

accidents.

Safe Handling and Storage Workflow
The logical flow for ensuring safety during the handling and storage of 1-Bromononane-d3 is

illustrated below.
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Workflow for Safe Handling and Storage

Preparation

Handling

Storage

Disposal

Read SDS

Assess Risks

Understand Hazards

Select PPE

Mitigate Risks

Ensure Ventilation

Ground Equipment

Prevent Static Discharge

Handle with Care

Avoid Spills

Store in Cool, Dry, Well-Ventilated Area

Keep Container Tightly Closed

Prevent Vapor Release

Store Away from Incompatibles

Avoid Reactions

Dispose According to Regulations

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and storage of 1-Bromononane-d3.
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Personal Protective Equipment (PPE) Selection Logic
The selection of appropriate PPE is a critical step in mitigating exposure risks. The following

diagram outlines the decision-making process for PPE selection.
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Decision Logic for PPE Selection

Task Assessment

Risk of Splash

Risk of Inhalation

No Safety Goggles/Face Shield

Yes

Risk of Skin Contact

No Respirator

Yes

Gloves and Lab Coat

Yes

Proceed with Caution

No

Click to download full resolution via product page
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Caption: A decision tree for selecting the appropriate PPE when working with 1-Bromononane-
d3.

Recommended PPE:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed

whenever workplace conditions warrant a respirator's use.

Section 5: Stability and Reactivity
Understanding the chemical stability and reactivity of 1-Bromononane is crucial for preventing

hazardous reactions.

Stability: Stable under normal temperatures and pressures.

Incompatible Materials: Strong bases and strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, irritating and toxic fumes and gases,

carbon dioxide, and hydrogen bromide.

Section 6: Accidental Release Measures
In the event of a spill, the following measures should be taken:

Evacuate Personnel: Evacuate personnel to safe areas.

Ensure Ventilation: Provide adequate ventilation.

Remove Ignition Sources: Remove all sources of ignition.

Contain Spill: Absorb the spill with an inert material, such as dry sand or earth.
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Collect and Dispose: Place the absorbed material into a chemical waste container for

disposal. Use a spark-proof tool for collection.

This technical guide serves as a foundational resource for the safe handling of 1-
Bromononane-d3. It is imperative that all personnel handling this chemical are thoroughly

familiar with its safety data sheet and adhere to all prescribed safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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